![molecular formula C8H3Br2N3 B1453209 3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile CAS No. 1221792-63-7](/img/structure/B1453209.png)
3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile
Overview
Description
“3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile” is a chemical compound with the molecular formula C₈H₃Br₂N₃ .
Molecular Structure Analysis
The molecular structure of “3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile” consists of a fused ring system with two bromine atoms at positions 3 and 8, a carbonitrile group at position 6, and three nitrogen atoms within the ring structure .Physical And Chemical Properties Analysis
“3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile” is a solid substance with a melting point of 195-198°C . It has a molecular weight of 300.94 g/mol .Scientific Research Applications
Environmental Chemistry
Lastly, the reactivity of 3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile towards various pollutants could be harnessed in environmental chemistry. It might be used to develop sensors or remediation agents that target specific environmental contaminants.
This analysis is based on the chemical structure and properties of 3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile , which include a melting point of 195 - 198°C and a molecular weight of 300.94 g/mol . The compound’s safety information indicates it should be handled with caution, as it may cause health hazards if ingested, inhaled, or if it comes into contact with skin . For further details on handling and safety, please refer to the provided Material Safety Data Sheet (MSDS) .
Safety and Hazards
properties
IUPAC Name |
3,8-dibromoimidazo[1,2-a]pyridine-6-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Br2N3/c9-6-1-5(2-11)4-13-7(10)3-12-8(6)13/h1,3-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHYHJZWIYPCQEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC=C(N2C=C1C#N)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Br2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,8-Dibromoimidazo[1,2-a]pyridine-6-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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